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Compound of Interest

Compound Name: COX-2 Inhibitor II

CAS No.: 181696-33-3

Cat. No.: B1254203

Get Quote

Executive Summary
COX-2 Inhibitor II (SC-791) is a synthetic, cell-permeable diarylheterocycle belonging to the

isoxazole class of cyclooxygenase inhibitors.[1] Unlike first-generation NSAIDs (e.g.,

indomethacin) which inhibit both COX-1 and COX-2, and early selective inhibitors like NS-398,

COX-2 Inhibitor II exhibits nanomolar potency against COX-2 with >28,000-fold selectivity

over COX-1. This extreme selectivity profile makes it a critical tool for dissecting the specific

roles of COX-2 in inflammation, carcinogenesis, and neurodegeneration without the

confounding variables of homeostatic COX-1 inhibition.

Chemical Identity & Physicochemical Properties
Researchers must rigorously verify the chemical identity of this reagent, as the nomenclature

"COX-2 Inhibitor [Roman Numeral]" varies by vendor. The data below corresponds to the

specific compound SC-791.
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Property Specification

Common Name COX-2 Inhibitor II; SC-791

IUPAC Name
4-[5-(Difluoromethyl)-3-phenylisoxazol-4-

yl]benzenesulfonamide

CAS Number 181696-33-3

Molecular Formula C₁₆H₁₂F₂N₂O₃S

Molecular Weight 350.3 g/mol

Appearance White to off-white solid

Solubility DMSO (>50 mg/mL); Ethanol (Poor/Moderate)

Cell Permeability Yes

Reversibility Reversible, competitive inhibitor

Storage & Stability:

Solid State: Stable for >2 years at -20°C. Protect from light.

Stock Solution (DMSO): Stable for ~3 months at -80°C. Avoid repeated freeze-thaw cycles.

Mechanism of Action
Structural Basis of Inhibition
COX-2 Inhibitor II functions as a slow, tight-binding inhibitor. Its high selectivity is derived from

the structural differences between the COX-1 and COX-2 active sites.

The "Side Pocket": The COX-2 active site channel contains a secondary internal pocket

(hydrophobic side pocket) accessible due to the substitution of a bulky Isoleucine (Ile523) in

COX-1 with a smaller Valine (Val523) in COX-2.

Isoxazole Scaffold: The central isoxazole ring of SC-791 orients the sulfonamide group to

insert deeply into this side pocket, forming hydrogen bonds with Arg513 and His90.
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Difluoromethyl Group: The difluoromethyl moiety enhances lipophilicity and metabolic

stability compared to methyl analogs (e.g., Valdecoxib), anchoring the molecule within the

hydrophobic channel.

Signaling Pathway Blockade
The compound selectively arrests the conversion of Arachidonic Acid (AA) to Prostaglandin H2

(PGH2), thereby silencing the downstream inflammatory cascade.
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Figure 1: Selective blockade of the Arachidonic Acid cascade by COX-2 Inhibitor II. Note the

sparing of the COX-1 homeostatic arm.

Pharmacological Profile
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The defining feature of SC-791 is its massive selectivity window, which is significantly wider

than that of Celecoxib or Rofecoxib.

Target Enzyme IC50 Value Interpretation

Human Recombinant COX-2 4 nM Extremely Potent

Human Recombinant COX-1 114,000 nM (114 µM) Effectively Inactive

Selectivity Ratio (COX-1/COX-

2)
~28,500 Highly Specific

In Vivo Efficacy: In rat carrageenan-induced footpad edema models, SC-791 demonstrates

potent anti-inflammatory activity (ED50 ~0.3–5 mg/kg) without causing gastric ulceration, a

common side effect of non-selective NSAIDs.

Experimental Protocols
Preparation of Stock Solutions
Critical Note: SC-791 is hydrophobic. Proper dissolution is required to prevent precipitation in

aqueous buffers.

Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide).

Concentration: Prepare a 10 mM master stock.

Calculation: Dissolve 3.5 mg of SC-791 in 1.0 mL of DMSO.

Storage: Aliquot into amber vials (to protect from light) and store at -80°C.

Working Solution: Dilute the DMSO stock at least 1:1000 into the assay buffer to minimize

solvent effects (final DMSO < 0.1%).

In Vitro COX-2 Inhibition Screening Workflow
This protocol outlines a standard colorimetric inhibitor screening assay (e.g., TMPD oxidation

or PGF2α ELISA).
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1. Enzyme Prep
Recombinant hCOX-2

+ Heme cofactor

2. Inhibitor Incubation
Add SC-791 (0.1 nM - 1 µM)
Incubate 5-10 min @ 25°C

3. Reaction Start
Add Arachidonic Acid (100 µM)

+ Colorimetric Substrate (TMPD)

4. Measurement
Read Absorbance (590 nm)

or Fluorescence
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Figure 2: Step-by-step workflow for evaluating COX-2 inhibition in vitro.

Protocol Steps:

Buffer Prep: Use 100 mM Tris-HCl (pH 8.0) containing 5 µM Hematin and 1 mM Phenol.

Pre-Incubation: Incubate 1 unit of recombinant hCOX-2 enzyme with varying concentrations

of SC-791 (serial dilution from 1 µM down to 0.01 nM) for 10 minutes at 25°C. This allows

the inhibitor to equilibrate with the active site.

Substrate Addition: Add Arachidonic Acid (final conc. 100 µM) and a detection substrate

(e.g., TMPD or Amplex Red).

Detection: Measure the oxidation of the substrate (proportional to PGG2 formation) via

absorbance at 590 nm or fluorescence (Ex 535/Em 587 nm).

Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Safety & Handling
Hazard Identification: SC-791 is a potent bioactive compound. It may be harmful if

swallowed, inhaled, or absorbed through the skin.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood if working

with powder.

Disposal: Dispose of as hazardous chemical waste. Do not flush down drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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